Cas no 2168063-15-6 (2-cyclohexyl-4-methylpiperidin-3-amine)

• Product Name: 2-cyclohexyl-4-methylpiperidin-3-amine
• CAS No: 2168063-15-6
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5934497
• PubChem ID: 165544549
• Update Time: 2025-10-29

2-cyclohexyl-4-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-4-methylpiperidin-3-amine
• EN300-1478117
• 2168063-15-6

• Inchi： 1S/C12H24N2/c1-9-7-8-14-12(11(9)13)10-5-3-2-4-6-10/h9-12,14H,2-8,13H2,1H3
• InChI Key： UEKRERPVWAFISZ-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C1C1CCCCC1)N

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-cyclohexyl-4-methylpiperidin-3-amine

2-Cyclohexyl-4-Methylpiperidin-3-Amine: A Comprehensive Overview

The compound 2-cyclohexyl-4-methylpiperidin-3-amine, with the CAS number 2168063-15-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their versatile applications in drug design and material science. The structure of 2-cyclohexyl-4-methylpiperidin-3-amine consists of a piperidine ring substituted with a cyclohexyl group at position 2, a methyl group at position 4, and an amine group at position 3. These substituents confer unique chemical and biological properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 2-cyclohexyl-4-methylpiperidin-3-amine as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antidepressants and neuroprotective agents. The cyclohexyl group introduces steric bulk, which can enhance the molecule's stability and bioavailability, while the methyl group at position 4 contributes to its lipophilicity, aiding in membrane permeability. The amine group at position 3 serves as a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological profiles.

In terms of synthesis, 2-cyclohexyl-4-methylpiperidin-3-amine can be prepared through various routes, including ring-closing metathesis and nucleophilic substitution reactions. One notable approach involves the use of palladium-catalyzed coupling reactions to assemble the piperidine ring with high efficiency. This method not only simplifies the synthesis process but also allows for precise control over the substituents' positions, ensuring high purity and consistency in the final product.

The application of 2-cyclohexyl-4-methylpiperidin-3-amine extends beyond drug discovery. It has been employed as a chiral catalyst in asymmetric synthesis, demonstrating exceptional enantioselectivity in certain transformations. Additionally, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical properties. Its ability to form stable amide bonds makes it an ideal candidate for constructing high-performance materials.

Recent advancements in computational chemistry have further elucidated the electronic properties of 2-cyclohexyl-4-methylpiperidin-3-amine. Quantum mechanical calculations reveal that the molecule exhibits favorable electronic communication between its substituents, which could be harnessed for designing more efficient electrocatalysts or sensors. Furthermore, molecular dynamics simulations have provided insights into its conformational flexibility, which is crucial for understanding its interactions with biological targets.

In conclusion, 2-cyclohexyl-4-methylpiperidin-3-amine stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a key compound for future research and development. As ongoing studies continue to uncover new facets of its potential, this molecule is poised to make significant contributions to both academia and industry.